Tert-butyl 4-(cyano(phenyl)methylene)piperidine-1-carboxylate
Overview
Description
“Tert-butyl 4-(cyano(phenyl)methylene)piperidine-1-carboxylate” is a compound used as an intermediate in the manufacture of fentanyl, as well as various related derivatives such as butyrylfentanyl, furanylfentanyl, benzylfentanyl and homofentanyl . It is an N-protected derivative of 4-anilinopiperidine which can be readily converted to fentanyl or related analogues in several straightforward synthetic steps .
Synthesis Analysis
The synthesis of “Tert-butyl 4-(cyano(phenyl)methylene)piperidine-1-carboxylate” involves the use of specific precursor chemicals. In 2017, two main precursors namely N-Phenethyl-4-piperidone (NPP) and 4-anilino-N-phenethylpiperidine (ANPP) were placed under international control . Since that time, traffickers have adapted their approach to use alternative precursor chemicals for fentanyl manufacture .
Molecular Structure Analysis
The molecular structure of “Tert-butyl 4-(cyano(phenyl)methylene)piperidine-1-carboxylate” can be found in various databases. For instance, the ChemSpider database provides information about the structure, properties, spectra, suppliers and links for this compound .
Chemical Reactions Analysis
“Tert-butyl 4-(cyano(phenyl)methylene)piperidine-1-carboxylate” can be manufactured via a variety of different synthesis methods, each of which involve the use of specific precursor chemicals . Since 2017, traffickers have adapted their approach to use alternative precursor chemicals for fentanyl manufacture .
Scientific Research Applications
Synthesis and Chemical Properties
- The compound is utilized as a key intermediate in the synthesis of various pharmaceuticals. For example, its derivatives have been explored in the synthesis of Vandetanib, highlighting its role in constructing complex molecular architectures (Min Wang et al., 2015).
- Another study demonstrates its utility in generating important intermediates for small molecule anticancer drugs, further emphasizing its significance in medicinal chemistry (Binliang Zhang et al., 2018).
Applications in Material Science
- Research has explored its applications in the development of corrosion inhibitors. A novel heterocyclic compound derived from tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate demonstrated significant anticorrosive properties for carbon steel in corrosive environments, underlining its potential in industrial applications (B. Praveen et al., 2021).
Drug Development and Synthesis
- The compound serves as a precursor in the synthesis of biologically active molecules, such as crizotinib, indicating its importance in the development of therapeutic agents (D. Kong et al., 2016).
- Additionally, it has been utilized in synthesizing derivatives with potential as intermediates for benzimidazole compounds, showcasing its versatility in organic synthesis (Liu Ya-hu, 2010).
Advanced Materials and Polymer Science
- The molecule has also found applications in the synthesis of poly(1,4-phenylenevinylenes) containing carboxyl groups, highlighting its role in creating luminescent and water-soluble materials for potential use in electronic and optical devices (M. W. Wagaman & R. Grubbs, 1997).
properties
IUPAC Name |
tert-butyl 4-[cyano(phenyl)methylidene]piperidine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-18(2,3)22-17(21)20-11-9-15(10-12-20)16(13-19)14-7-5-4-6-8-14/h4-8H,9-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJSPRJGSOLUTIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=C(C#N)C2=CC=CC=C2)CC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(cyano(phenyl)methylene)piperidine-1-carboxylate |
Synthesis routes and methods
Procedure details
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